Cas no 913955-35-8 (3-Methyl-2-(trifluoromethyl)-1H-indole)

3-Methyl-2-(trifluoromethyl)-1H-indole structure
913955-35-8 structure
Product Name:3-Methyl-2-(trifluoromethyl)-1H-indole
CAS No:913955-35-8
MF:C10H8F3N
MW:199.172432899475
CID:69465
PubChem ID:608054
Update Time:2025-04-18

3-Methyl-2-(trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-2-(trifluoromethyl)-1H-indole
    • 3-METHYL-2-TRIFLUOROMETHYLINDOLE
    • 1H-Indole,3-methyl-2-(trifluoromethyl)
    • 1-methyl-2-(trifluoromethyl)indole
    • 3-Methyl-2-(trifluoromethyl)-1H-indole #
    • SCHEMBL9620309
    • 913955-35-8
    • AKOS006331431
    • DTXSID20345920
    • CS-0312036
    • 1H-Indole, 3-methyl-2-(trifluoromethyl)-
    • A843849
    • Inchi： 1S/C10H8F3N/c1-6-7-4-2-3-5-8(7)14-9(6)10(11,12)13/h2-5,14H,1H3
    • InChI Key： ZQTPBODDVRYHSY-UHFFFAOYSA-N
    • SMILES： FC(C1=C(C)C2C=CC=CC=2N1)(F)F

Computed Properties

  • Exact Mass: 199.06100
  • Monoisotopic Mass: 199.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • Density: 1.313
  • Boiling Point: 266ºC
  • Flash Point: 115ºC
  • Refractive Index: 1.55
  • PSA: 15.79000
  • LogP: 3.49510

3-Methyl-2-(trifluoromethyl)-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM147985-1g
3-methyl-2-(trifluoromethyl)-1H-indole
 913955-35-8 95%
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 $729 2021-08-05
TRC
M493260-25mg
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 913955-35-8
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 $161.00 2023-05-17
TRC
M493260-100mg
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 $592.00 2023-05-17
TRC
M493260-250mg
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 913955-35-8
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 $ 800.00 2023-09-06
Chemenu
CM147985-1g
3-methyl-2-(trifluoromethyl)-1H-indole
 913955-35-8 95%
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 $622 2024-07-20
Alichem
A199007724-1g
3-Methyl-2-(trifluoromethyl)-1H-indole
 913955-35-8 95%
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A2B Chem LLC
AH91150-1g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1382706-1g
3-Methyl-2-(trifluoromethyl)-1H-indole
 913955-35-8 95+%
1g
 ￥4396.00 2024-04-25
Crysdot LLC
CD11018379-1g
3-Methyl-2-(trifluoromethyl)-1H-indole
 913955-35-8 95+%
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Ambeed
A509740-1g
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